1-[(1H-Pyrrol-2-yl)methylidene]pyrrolidin-1-ium bromide

• CAS No.: 62426-05-5
• Molecular Formula: C9H13BrN2
• Molecular Weight: 229.12 g/mol
• IUPAC Name: 2-(pyrrolidin-1-ium-1-ylidenemethyl)-1H-pyrrole;bromide
• InChI: InChI=1S/C9H12N2.BrH/c1-2-7-11(6-1)8-9-4-3-5-10-9;/h3-5,8H,1-2,6-7H2;1H
• InChI Key: BHPGLQWPYYGOFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC[N+](=CC2=CC=CN2)C1.[Br-]

Description

1-[(1H-Pyrrol-2-yl)methylidene]pyrrolidin-1-ium bromide is a useful research compound. Its molecular formula is C9H13BrN2 and its molecular weight is 229.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 81.0 g (1.00 mole) of hydrogen bromide in 1000 ml of absolute chloroform is added dropwise with cooling and stirring a solution of 80.0 g (1.12 mole) of pyrrolidine in 100 ml of absolute chloroform. Then 95.1 g (1.00 mole) of pyrrole-2-carboxaldehyde is added to the above pyrrolidine hydrobromide solution along with 1 pound of Linde Molecular sieve 5A. The reaction mixture is stirred at ambient temperature for 3 hours, then is filtered through filter aid, washing well with chloroform. The combined filtrate and washings are evaporated in vacuo and the residue is recrystallized twice from acetonitrile to give 1-(pyrrol-2-ylmethylene)pyrrolidinium bromide; m.p. 113°-116° C.